4-ethoxy-1-(4-fluorophenyl)-N-(4-methylbenzyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methylphenyl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O2/c1-3-26-18-13-24(17-10-8-16(21)9-11-17)23-19(18)20(25)22-12-15-6-4-14(2)5-7-15/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key: CZGLESRIDJQFPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NCC2=CC=C(C=C2)C)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(4-methylbenzyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FM1-43 and is a fluorescent dye that is widely used in research applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrazole Derivatives: Research shows the synthesis of pyrazole derivatives, including 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, through reactions with hydrazine hydrate in ethanol. The structural properties of these compounds were determined using various analytical techniques (Hassan, Hafez, & Osman, 2014).

Cytotoxicity and Anticancer Activity

• Cytotoxic Activity Against Cancer Cell Lines: Studies have evaluated the cytotoxic activity of pyrazole derivatives against various cancer cell lines. For instance, some pyrazolo[1,5-a]pyrimidines and Schiff bases derived from pyrazole carboxamides exhibited significant cytotoxicity against human cancer cell lines like colon, lung, breast, and liver cancer (Hassan, Hafez, Osman, & Ali, 2015).

Structural Analysis

• Crystal Structure Analysis: Research into the crystal structures of N-substituted pyrazoline derivatives has provided insights into their geometric parameters and potential pharmaceutical applications. For instance, the study of N-ethyl-3-(4-fluorophenyl)-5-(4-methoxyphenyl)-2-pyrazoline-1-thiocarboxamide revealed details about its molecular conformation and intermolecular interactions (Köysal et al., 2005).

Herbicidal Activity

• Synthesis and Herbicidal Activity: The synthesis of pyrazole-4-carboxamide derivatives and their evaluation as herbicides demonstrates another application of this class of compounds. Studies have shown that certain derivatives exhibit significant herbicidal activity and crop safety (Ohno et al., 2004).

Radiotracer Development

• Positron Emission Tomography (PET) Radiotracers: The synthesis of fluorinated pyrazole derivatives, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, for use as PET radiotracers highlights their potential in neurological research and imaging (Katoch-Rouse & Horti, 2003).

Tautomerism Studies

• Ring-Chain Tautomerism Analysis: Research on the tautomerism of 3-unsubstituted trifluoromethyl-containing pyrazolines, including those synthesized from 4-ethoxy compounds, provides valuable information on their chemical properties and potential applications in various fields (Pakalnis et al., 2014).